4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[3-(ethylcarbamoyl)phenyl]-3-hydroxybenzoic acid
• InChI: InChI=1S/C16H15NO4/c1-2-17-15(19)11-5-3-4-10(8-11)13-7-6-12(16(20)21)9-14(13)18/h3-9,18H,2H2,1H3,(H,17,19)(H,20,21)
• InChI Key: BXQMSZJCPHIJDS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C16H15NO4
• DSSTOX Substance ID: DTXSID90691365
• Molecular Weight: 285.29 g/mol
• CAS No.: 1261915-81-4

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% (4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%) is a versatile organic compound with multiple applications in laboratory experiments and scientific research. It is a white to off-white crystalline solid with a molecular weight of 375.41 g/mol and a melting point of 178-180°C. It is soluble in water, ethanol, and methanol, and is insoluble in chloroform and ether. 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is widely used in the synthesis of pharmaceuticals, agricultural chemicals, and other organic compounds.

Mechanism of Action

4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% acts as a reagent in the synthesis of peptides and proteins. It is used to activate the carboxylic acid group of the amino acid, which allows it to be linked to other amino acids in the peptide chain. The reaction is catalyzed by the enzyme peptidyl transferase.
Biochemical and Physiological Effects
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% does not have any direct biochemical or physiological effects. However, it is used in the synthesis of peptides and proteins, which can have a wide range of biochemical and physiological effects. For example, peptides and proteins can act as hormones, enzymes, and receptors, and can play a role in the regulation of metabolic processes.

Advantages and Limitations for Lab Experiments

The major advantage of 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is that it is a versatile reagent with multiple applications in laboratory experiments and scientific research. It is also relatively inexpensive and easy to obtain. However, it is important to note that 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is not suitable for use in clinical trials due to its potential toxicity.

Future Directions

The future directions for 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% include further research into its potential applications in the synthesis of peptides and proteins, as well as its potential use in the development of novel drugs. Additionally, further research could be conducted into its potential toxicity and its potential applications in the analysis of DNA and RNA. Finally, 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% could be used in the study of enzyme kinetics and protein-protein interactions.

Synthesis Methods

4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is synthesized via a two-step process. The first step involves the reaction of ethyl-3-hydroxybenzoic acid with N-ethyl-N'-(3-dimethylaminopropyl)-carbodiimide hydrochloride in the presence of dimethylsulfoxide (DMSO). The reaction yields 4-[3-(N-ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%. The second step involves the purification of the product via recrystallization from ethanol or methanol.

Scientific Research Applications

4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is a versatile compound with multiple applications in scientific research. It is widely used in the synthesis of pharmaceuticals, agricultural chemicals, and other organic compounds. It is also used in the study of enzyme kinetics and protein-protein interactions, as well as in the development of novel drugs. Additionally, 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is used in the synthesis of peptides and proteins, and in the analysis of DNA and RNA.